Cas no 1262006-03-0 (4-(3,5-Difluorophenyl)-3-fluorobenzoic acid)

• Product Name: 4-(3,5-Difluorophenyl)-3-fluorobenzoic acid
• CAS No: 1262006-03-0
• MF: C₁₃H₇F₃O₂
• MW: 252.188694238663
• MDL: MFCD16509404
• CID: 1039133
• PubChem ID: 53211650
• Update Time: 2025-11-02

4-(3,5-Difluorophenyl)-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,3',5'-Trifluoro-[1,1'-biphenyl]-4-carboxylic acid
• 2,3',5'-trifluoro-1,1'-biphenyl-4-carboxylic acid
• ACMC-209bar
• AK-96285
• ANW-18913
• CTK8A9913
• KB-224975
• 1262006-03-0
• YVTQKWMENNEUHO-UHFFFAOYSA-N
• 2,3',5'-Trifluoro[1,1'-biphenyl]-4-carboxylic acid
• AKOS010973587
• CS-0209552
• [1,1'-Biphenyl]-4-carboxylic acid, 2,3',5'-trifluoro-
• MFCD16509404
• 2,3',5'-Trifluoro-[1,1'-biphenyl]-4-carboxylicacid
• DB-391913
• BS-20401
• 4-(3,5-DIFLUOROPHENYL)-3-FLUOROBENZOIC ACID
• SCHEMBL14917120
• DTXSID80681396
• 4-(3,5-Difluorophenyl)-3-fluorobenzoic acid

• MDL： MFCD16509404
• Inchi： 1S/C13H7F3O2/c14-9-3-8(4-10(15)6-9)11-2-1-7(13(17)18)5-12(11)16/h1-6H,(H,17,18)
• InChI Key： YVTQKWMENNEUHO-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1C1C=C(C=C(C=1)F)F

Computed Properties

• Exact Mass: 252.03981395g/mol
• Monoisotopic Mass: 252.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(3,5-Difluorophenyl)-3-fluorobenzoic acid

4-(3,5-Difluorophenyl)-3-fluorobenzoic acid (CAS No. 1262006-03-0): A Comprehensive Overview of Its Properties and Applications

In the realm of fluorinated aromatic compounds, 4-(3,5-Difluorophenyl)-3-fluorobenzoic acid (CAS No. 1262006-03-0) stands out as a versatile intermediate with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its difluorophenyl and fluorobenzoic acid moieties, has garnered attention due to its unique structural features and reactivity. Researchers and industry professionals are increasingly exploring its applications, particularly in the development of small-molecule drugs and specialty chemicals.

The fluorine substitution in 4-(3,5-Difluorophenyl)-3-fluorobenzoic acid enhances its metabolic stability and lipophilicity, making it a valuable building block in medicinal chemistry. Recent trends in drug discovery emphasize the importance of fluorinated compounds due to their ability to improve bioavailability and target selectivity. As a result, this compound has become a focal point for studies aimed at optimizing kinase inhibitors and GPCR modulators, addressing unmet medical needs in oncology and neurology.

From a synthetic perspective, CAS No. 1262006-03-0 is often utilized in cross-coupling reactions and carboxylic acid derivatization. Its compatibility with palladium-catalyzed transformations and nucleophilic aromatic substitution (SNAr) reactions makes it a preferred choice for constructing complex molecular architectures. Laboratories specializing in high-throughput screening (HTS) frequently incorporate this compound into their libraries, leveraging its structural diversity to identify novel bioactive molecules.

Environmental and regulatory considerations also play a role in the adoption of 4-(3,5-Difluorophenyl)-3-fluorobenzoic acid. With growing emphasis on green chemistry, researchers are exploring sustainable methods for its synthesis, such as catalytic fluorination and solvent-free reactions. These advancements align with global initiatives to reduce hazardous waste and energy consumption, making the compound a candidate for eco-friendly industrial processes.

In the agrochemical sector, fluorinated benzoic acids like CAS No. 1262006-03-0 are investigated for their herbicidal and fungicidal properties. The difluorophenyl moiety contributes to enhanced pesticidal activity, offering solutions for crop protection against resistant pathogens. This aligns with current agricultural challenges, where sustainable pest management and food security are top priorities.

Analytical characterization of 4-(3,5-Difluorophenyl)-3-fluorobenzoic acid involves techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure purity and structural integrity, critical for applications in GMP-compliant manufacturing. The compound's spectral data and crystallographic parameters are well-documented, facilitating its integration into quality-controlled workflows.

Looking ahead, the demand for fluorinated building blocks like CAS No. 1262006-03-0 is expected to rise, driven by innovations in precision medicine and material science. Its compatibility with bioorthogonal chemistry and proteolysis-targeting chimeras (PROTACs) further expands its utility in cutting-edge therapeutic modalities. As the scientific community continues to unravel its potential, this compound remains a cornerstone of modern chemical biology.

For researchers seeking reliable sources of 4-(3,5-Difluorophenyl)-3-fluorobenzoic acid, reputable suppliers offer GMP-grade and research-grade options, ensuring compliance with diverse experimental requirements. Its custom synthesis and scale-up capabilities cater to both academic and industrial needs, reinforcing its status as a critical tool in drug discovery pipelines.